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Compound of Interest

Compound Name: Betapressin

Cat. No.: B1679224

For Immediate Implementation by Laboratory Personnel

This document provides essential guidance for the safe and compliant disposal of Betapressin
(penbutolol sulfate), a non-selective beta-blocker. Adherence to these procedures is critical for
maintaining a safe laboratory environment, ensuring regulatory compliance, and protecting
environmental health. This information is intended for researchers, scientists, and drug
development professionals who handle this compound.

Chemical and Physical Properties of Penbutolol
Sulfate

A clear understanding of the substance's properties is foundational to its safe handling and

disposal.
Property Value
Synonyms Penbutolol (hemisulfate), (-)-Terbuclomine
Molecular Formula C1sH20NO2-%2H2S04
CAS Number 38363-32-5

Harmful if swallowed. May cause drowsiness or
Hazard Statements o
dizziness.

Primary Route of Exposure Ingestion
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Acute Toxicity Data

Test Result Species
Oral LD50 1230 mg/kg Mouse
Oral LD50 1350 mg/kg Rat
Intraperitoneal LD50 71 mg/kg Mouse
Intraperitoneal LD50 76 mg/kg Rat
Subcutaneous LD50 405 mg/kg Mouse
Subcutaneous LD50 860 mg/kg Rat

Experimental Protocols for Safe Disposal

The following step-by-step protocols are designed to guide laboratory personnel in the proper

disposal of Betapressin. These procedures align with general best practices for non-

hazardous pharmaceutical waste.

Protocol 1: Disposal of Unused or Expired Solid Betapressin

¢ Do not dispose of with household garbage or down the sewage system.[1]

o Consult Official Regulations: Disposal must be conducted in accordance with all applicable

federal, state, and local environmental regulations.[1]

o Segregation: Package the solid Betapressin in a clearly labeled, sealed container.

e Waste Stream: Dispose of the container through your institution's approved chemical waste

disposal program. This typically involves a licensed waste management contractor.

Protocol 2: Disposal of Empty Betapressin Containers

» Triple Rinsing (if applicable): If the container held a solution, triple rinse it with a suitable

solvent.

o Collect Rinsate: The rinsate should be collected and disposed of as chemical waste.
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o Deface Label: Completely remove or obscure the label on the empty container to prevent
misidentification.

o Disposal: Dispose of the clean, empty container in the regular laboratory trash, unless
institutional policy dictates otherwise.

Protocol 3: Disposal of Solutions Containing Betapressin
e Do not pour down the drain.
o Collection: Collect the solution in a compatible, sealed, and clearly labeled waste container.

o Waste Stream: Dispose of the container through your institution's chemical waste disposal
program.

Betapressin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Betapressin waste.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1679224?utm_src=pdf-body
https://www.benchchem.com/product/b1679224?utm_src=pdf-body
https://www.benchchem.com/product/b1679224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Betapressin Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of different forms of Betapressin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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